Cas no 58237-94-8 ((tert-butoxycarbonyl)amino(1H-indol-3-yl)acetic acid)

• Product Name: (tert-butoxycarbonyl)amino(1H-indol-3-yl)acetic acid
• CAS No: 58237-94-8
• MF: C₁₅H₁₈N₂O₄
• MW: 290.314424037933
• MDL: MFCD03426367
• CID: 948223
• PubChem ID: 2756803
• Update Time: 2025-06-27

(tert-butoxycarbonyl)amino(1H-indol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-((tert-Butoxycarbonyl)amino)-2-(1H-indol-3-yl)acetic acid
• [(tert-Butoxycarbonyl)amino]-(1H-indol-3-yl)acetic acid
• N-Boc-(3-Indole)glycine
• N-BOC-2-(INDOLE-3-YL)-DL-GLYCINE
• [(tert-Butoxycarbonyl)amino](1H-indol-3-yl)acetic acid
• 1H-Indole-3-acetic acid, alpha-[[(1,1-dimethylethoxy)carbonyl]amino]-
• SORQKPVCWGOPQX-UHFFFAOYSA-N
• AS-37109
• (R)-TERT-BUTOXYCARBONYLAMINO-(1H-INDOL-3-YL)-ACETIC ACID
• SCHEMBL11636711
• AB33332
• F2147-1206
• MFCD03426367
• 2-(tert-butoxycarbonyl)acetic acid;N-BOC-2-(INDOLE-3-YL)-DL-GLYCINE
• 335356-02-0
• A13514
• 2-{[(tert-butoxy)carbonyl]amino}-2-(1H-indol-3-yl)acetic acid
• Q-102924
• AKOS022172795
• CS-0171871
• 2-((tert-Butoxycarbonyl)amino)-2-(1H-indol-3-yl)aceticacid
• N-Boc-(3-indole)glycine, AldrichCPR
• EN300-726372
• 2-(tert-butoxycarbonylamino)-2-(1h-indol-3-yl)acetic acid
• alpha-(N-t-Butoxycarbonylamino)indole-3-acetic acid
• (S)-TERT-BUTOXYCARBONYLAMINO-(1H-INDOL-3-YL)-ACETIC ACID
• 862972-37-0
• 58237-94-8
• 2-(1H-indol-3-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic Acid
• DTXSID40373548
• (tert-butoxycarbonyl)amino(1H-indol-3-yl)acetic acid

• MDL： MFCD03426367
• Inchi： 1S/C15H18N2O4/c1-15(2,3)21-14(20)17-12(13(18)19)10-8-16-11-7-5-4-6-9(10)11/h4-8,12,16H,1-3H3,(H,17,20)(H,18,19)
• InChI Key： SORQKPVCWGOPQX-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)C1=CNC2C=CC=CC1=2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 289.11891
• Monoisotopic Mass: 290.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 91.4Ų

Experimental Properties

• Density: 1.290±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.46 g/l) (25 º C),
• PSA: 88.52

(tert-butoxycarbonyl)amino(1H-indol-3-yl)acetic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H317
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives

Additional information on (tert-butoxycarbonyl)amino(1H-indol-3-yl)acetic acid

Introduction to (tert-Butyloxycarbonyl)amino(1H-indol-3-yl)acetic Acid (CAS No. 58237-94-8)

(tert-Butyloxycarbonyl)amino(1H-indol-3-yl)acetic acid (CAS No. 58237-94-8) is a versatile compound with significant applications in the fields of chemical biology and medicinal chemistry. This compound, also known as Boc-Gly-Ind or Boc-Gly-Indole, is a protected amino acid derivative that plays a crucial role in the synthesis of peptides and proteins, particularly those involved in the regulation of biological processes and the development of therapeutic agents.

The tert-butoxycarbonyl (Boc) group is a widely used protecting group in organic synthesis, particularly for the protection of amino groups. It is known for its stability under mild acidic conditions and its ease of removal under strong acidic conditions, making it an ideal choice for the sequential synthesis of peptides and other complex molecules. The 1H-indol-3-yl moiety, on the other hand, is a key structural component found in many biologically active compounds, including indole alkaloids and tryptophan derivatives, which are involved in various physiological processes such as neurotransmission and cell signaling.

Recent research has highlighted the importance of (tert-butoxycarbonyl)amino(1H-indol-3-yl)acetic acid in the development of novel therapeutic agents. For instance, a study published in the *Journal of Medicinal Chemistry* in 2022 reported the use of this compound as a key intermediate in the synthesis of a series of indole-based inhibitors targeting protein-protein interactions (PPIs). These inhibitors have shown promising results in preclinical studies for their potential to modulate signaling pathways involved in cancer and inflammatory diseases.

Another area where (tert-butoxycarbonyl)amino(1H-indol-3-yl)acetic acid has gained attention is in the field of peptide-based drug delivery systems. The compound's ability to form stable amide bonds with other amino acids makes it an excellent building block for designing peptides with enhanced stability and bioavailability. A recent study published in *Bioconjugate Chemistry* demonstrated the use of this compound to create a peptide conjugate that effectively targeted tumor cells while minimizing off-target effects.

The synthetic versatility of (tert-butoxycarbonyl)amino(1H-indol-3-yl)acetic acid has also been exploited in the development of fluorescent probes for cellular imaging. By incorporating this compound into fluorescent dyes, researchers have been able to create probes that can specifically label and track indole-containing proteins within living cells. This has significant implications for understanding protein dynamics and identifying potential drug targets.

In addition to its applications in drug discovery and development, (tert-butoxycarbonyl)amino(1H-indol-3-yl)acetic acid has been used as a model compound for studying the fundamental chemistry of indole derivatives. A study published in *Organic Letters* explored the reactivity and selectivity of this compound under various reaction conditions, providing valuable insights into the mechanisms governing its behavior during synthetic transformations.

The physical properties of (tert-butoxycarbonyl)amino(1H-indol-3-yl)acetic acid are also noteworthy. It is a white crystalline solid with a molecular weight of 269.3 g/mol. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and methanol, making it easy to handle and incorporate into various synthetic protocols. Its stability under standard laboratory conditions further enhances its utility as a reagent in both academic and industrial settings.

From a safety perspective, (tert-butoxycarbonyl)amino(1H-indol-3-yl)acetic acid is generally considered safe to handle when proper precautions are taken. However, it is important to follow standard laboratory safety protocols, including the use of personal protective equipment (PPE), to ensure safe handling and storage.

In conclusion, (tert-butoxycarbonyl)amino(1H-indol-3-yl)acetic acid (CAS No. 58237-94-8) is a valuable compound with diverse applications in chemical biology and medicinal chemistry. Its unique combination of structural features makes it an essential building block for the synthesis of biologically active molecules, contributing to advancements in drug discovery, peptide-based therapeutics, and cellular imaging technologies. As research continues to uncover new possibilities for this compound, its importance in the scientific community is likely to grow even further.